Cas no 2137144-48-8 (4-nitro-N-[(1R)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide)
4-nitro-N-[(1R)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-nitro-N-[(1R)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide
- EN300-1167774
- 2137144-48-8
-
- Inchi: 1S/C13H19N3O4S/c1-10(11-6-8-14-9-7-11)15-21(19,20)13-4-2-12(3-5-13)16(17)18/h2-5,10-11,14-15H,6-9H2,1H3/t10-/m1/s1
- InChI Key: KGHMFCQKIFPJQU-SNVBAGLBSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(N[C@H](C)C1CCNCC1)(=O)=O
Computed Properties
- Exact Mass: 313.10962727g/mol
- Monoisotopic Mass: 313.10962727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 112Ų
4-nitro-N-[(1R)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1167774-0.05g |
2137144-48-8 | 0.05g |
$1056.0 | 2023-05-26 | |||
| Enamine | EN300-1167774-0.1g |
2137144-48-8 | 0.1g |
$1106.0 | 2023-05-26 | |||
| Enamine | EN300-1167774-0.25g |
2137144-48-8 | 0.25g |
$1156.0 | 2023-05-26 | |||
| Enamine | EN300-1167774-0.5g |
2137144-48-8 | 0.5g |
$1207.0 | 2023-05-26 | |||
| Enamine | EN300-1167774-1.0g |
2137144-48-8 | 1g |
$1256.0 | 2023-05-26 | |||
| Enamine | EN300-1167774-2.5g |
2137144-48-8 | 2.5g |
$2464.0 | 2023-05-26 | |||
| Enamine | EN300-1167774-5.0g |
2137144-48-8 | 5g |
$3645.0 | 2023-05-26 | |||
| Enamine | EN300-1167774-10.0g |
2137144-48-8 | 10g |
$5405.0 | 2023-05-26 | |||
| Enamine | EN300-1167774-50mg |
2137144-48-8 | 50mg |
$647.0 | 2023-10-03 | |||
| Enamine | EN300-1167774-100mg |
2137144-48-8 | 100mg |
$678.0 | 2023-10-03 |
4-nitro-N-[(1R)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 4-nitro-N-[(1R)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide
Comprehensive Overview of 4-nitro-N-[(1R)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide (CAS No. 2137144-48-8)
The compound 4-nitro-N-[(1R)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide (CAS No. 2137144-48-8) is a specialized sulfonamide derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a nitrobenzene moiety and a piperidine ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and development.
One of the most searched questions in the field of organic chemistry is: "What are the applications of sulfonamide derivatives in drug discovery?" This compound, with its 4-nitro-N-[(1R)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide structure, provides a compelling answer. Sulfonamides are known for their versatility, often serving as key components in antibiotics, enzyme inhibitors, and receptor modulators. The presence of the nitro group and the chiral piperidine moiety enhances its potential for selective binding and pharmacological activity.
In recent years, the demand for chiral sulfonamides like 4-nitro-N-[(1R)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure drugs. The compound's CAS No. 2137144-48-8 is frequently queried in scientific databases, reflecting its growing relevance in medicinal chemistry. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) targeting agents, given the piperidine scaffold's prevalence in neuroactive compounds.
The synthesis of 4-nitro-N-[(1R)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and nitro-group introduction. Its physicochemical properties, such as solubility, stability, and melting point, are critical for its application in formulation studies. Analytical techniques like HPLC and NMR are commonly used to characterize this compound, ensuring its purity and structural integrity.
Another trending topic in chemical research is the "role of nitroaromatics in bioactive molecules." The 4-nitro substituent in this compound contributes to its electron-withdrawing properties, which can influence binding affinity and metabolic stability. This feature aligns with the broader interest in structure-activity relationships (SAR) and the design of next-generation therapeutics.
From a commercial perspective, 4-nitro-N-[(1R)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide is gaining attention as a high-value intermediate for contract research organizations (CROs) and pharmaceutical companies. Its CAS No. 2137144-48-8 is often listed in specialized chemical catalogs, catering to the needs of synthetic chemists and drug developers. The compound's scalability and compatibility with modern green chemistry principles further enhance its appeal.
In conclusion, 4-nitro-N-[(1R)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide (CAS No. 2137144-48-8) represents a promising candidate for advancing pharmaceutical research. Its unique structural features, combined with the growing demand for chiral sulfonamides and nitroaromatics, position it as a compound of significant interest. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in the development of innovative therapeutics.
2137144-48-8 (4-nitro-N-[(1R)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)